Cas no 6954-29-6 (Benzaldehyde,3,3'-sulfonylbis[6-hydroxy-)
6954-29-6 structure
Product Name:Benzaldehyde,3,3'-sulfonylbis[6-hydroxy-
CAS No:6954-29-6
MF:C14H10O6S
MW:306.290603160858
CID:515581
PubChem ID:236032
Update Time:2025-04-19
Benzaldehyde,3,3'-sulfonylbis[6-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-formyl-4-hydroxyphenyl)sulfonyl-2-hydroxybenzaldehyde
- 3,3'-Sulfonylbis(6-hydroxybenzaldehyde)
- 5,5'-sulfonyl-bis-salicylaldehyde
- 5,5'-sulphonebissalicylaldehyde
- 6,6'-Dihydroxy-3,3'-sulfonyl-di-benzaldehyd
- 6,6'-dihydroxy-3,3'-sulfonyl-di-benzaldehyde
- AC1L5VP8
- AC1Q6Q3V
- AG-J-47208
- AR-1E8849
- Bis-salicylaldehyd-5,5'-sulfon
- bissalicylaldehyde-5,5'-sulphone
- CTK5D0373
- NSC38049
- NSC-38049
- 6954-29-6
- SCHEMBL13799682
- DTXSID00284621
- 5-(3-formyl-4-hydroxy-phenyl)sulfonyl-2-hydroxy-benzaldehyde
- Benzaldehyde,3,3'-sulfonylbis[6-hydroxy-
-
- Inchi: 1S/C14H10O6S/c15-7-9-5-11(1-3-13(9)17)21(19,20)12-2-4-14(18)10(6-12)8-16/h1-8,17-18H
- InChI Key: NRBDZRMCFXNSFF-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=O)C=1)O)(C1C=CC(=C(C=O)C=1)O)(=O)=O
Computed Properties
- Exact Mass: 306.0198
- Monoisotopic Mass: 306.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 117Ų
Experimental Properties
- Density: 1.547
- Boiling Point: 533.2°Cat760mmHg
- Flash Point: 276.3°C
- Refractive Index: 1.662
- PSA: 108.74
- LogP: 2.63640
Benzaldehyde,3,3'-sulfonylbis[6-hydroxy- Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
6954-29-6 (Benzaldehyde,3,3'-sulfonylbis[6-hydroxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk